Cas no 1806658-08-1 (Ethyl 2-(3-chloropropanoyl)-6-methylphenylacetate)

• Product Name: Ethyl 2-(3-chloropropanoyl)-6-methylphenylacetate
• CAS No: 1806658-08-1
• MF: C₁₄H₁₇ClO₃
• MW: 268.735983610153
• CID: 5001660
• Update Time: 2025-05-24

Ethyl 2-(3-chloropropanoyl)-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloropropanoyl)-6-methylphenylacetate

• Inchi： 1S/C14H17ClO3/c1-3-18-14(17)9-12-10(2)5-4-6-11(12)13(16)7-8-15/h4-6H,3,7-9H2,1-2H3
• InChI Key： OPFJUPQFIPTGSM-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=C(C)C=1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-chloropropanoyl)-6-methylphenylacetate

Recent Advances in the Study of Ethyl 2-(3-chloropropanoyl)-6-methylphenylacetate (CAS: 1806658-08-1)

Ethyl 2-(3-chloropropanoyl)-6-methylphenylacetate (CAS: 1806658-08-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological activities.

The compound's structure, featuring a chloropropanoyl group and a methylphenylacetate moiety, makes it a versatile building block for the synthesis of more complex molecules. Recent publications have demonstrated its utility in the construction of heterocyclic compounds, which are often pivotal in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed its use in the synthesis of pyrrolidine derivatives, which exhibited promising activity against certain cancer cell lines.

In addition to its synthetic applications, Ethyl 2-(3-chloropropanoyl)-6-methylphenylacetate has been investigated for its direct biological effects. A study conducted by researchers at the University of Cambridge in 2024 revealed that the compound exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This finding suggests its potential as a lead compound for the development of new anti-inflammatory drugs, though further optimization and in vivo studies are required to assess its efficacy and safety.

Another area of interest is the compound's role in the development of prodrugs. Recent work by a team at the National Institutes of Health (NIH) explored its use as a prodrug moiety for targeted drug delivery. The researchers found that the ester group in Ethyl 2-(3-chloropropanoyl)-6-methylphenylacetate could be hydrolyzed under specific physiological conditions, releasing active drug molecules in a controlled manner. This property could be leveraged to improve the pharmacokinetic profiles of certain therapeutics.

Despite these promising findings, challenges remain in the practical application of Ethyl 2-(3-chloropropanoyl)-6-methylphenylacetate. Issues such as stability under physiological conditions and potential toxicity need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its utility in drug development make it a valuable subject of ongoing investigation.

In conclusion, Ethyl 2-(3-chloropropanoyl)-6-methylphenylacetate (CAS: 1806658-08-1) represents a promising candidate in the field of medicinal chemistry. Its dual role as a synthetic intermediate and a biologically active molecule underscores its potential in the development of new therapeutic agents. Future research should focus on optimizing its properties and exploring its applications in targeted drug delivery and other advanced therapeutic strategies.